3-methyl-8-[4-(trifluoromethyl)-2-pyrimidinyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 3-methyl-9-[4-(trifluoromethyl)pyrimidin-2-yl]-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C14H17F3N4O2/c1-20-9-13(23-12(20)22)4-2-7-21(8-5-13)11-18-6-3-10(19-11)14(15,16)17/h3,6H,2,4-5,7-9H2,1H3
• InChI Key: YYHPCQQOEIUMIT-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCCN(CC2)C3=NC=CC(=N3)C(F)(F)F)OC1=O
• Molecular Formula: C14H17F3N4O2
• Molecular Weight: 330.31 g/mol

Description

The compound “3-methyl-8-[4-(trifluoromethyl)-2-pyrimidinyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one” is a complex organic molecule. It contains a trifluoromethyl group, which is a common functional group in organic chemistry that introduces a trifluoromethyl group into an organic compound. Trifluoromethylated compounds are of some importance in the pharmaceutical industry and agrochemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Trifluoromethyl groups are known to significantly improve the physicochemical and pharmacological properties of parent molecules due to the unique character of the fluorine atom.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many trifluoromethylated compounds are used in pharmaceuticals and may interact with biological targets in specific ways.

Future Directions

The future directions for this compound would depend on its specific applications. Trifluoromethylated compounds are of interest in various fields, including pharmaceuticals and agrochemicals, and research into new synthetic methods and applications is ongoing.